Cas no 1609406-42-9 (N-(2,3-dimethoxybenzyl)cyclopentanamine hydrobromide)

• Product Name: N-(2,3-dimethoxybenzyl)cyclopentanamine hydrobromide
• CAS No: 1609406-42-9
• MF: C₁₄H₂₂BrNO₂
• MW: 316.233983516693
• MDL: MFCD13186517
• CID: 4608649
• Update Time: 2025-05-20

N-(2,3-dimethoxybenzyl)cyclopentanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethoxybenzyl)cyclopentanamine hydrobromide

• MDL： MFCD13186517
• Inchi： 1S/C14H21NO2.BrH/c1-16-13-9-5-6-11(14(13)17-2)10-15-12-7-3-4-8-12;/h5-6,9,12,15H,3-4,7-8,10H2,1-2H3;1H
• InChI Key： UTXYHNOKQVVRDO-UHFFFAOYSA-N
• SMILES： C1(NCC2=CC=CC(OC)=C2OC)CCCC1.[H]Br

N-(2,3-dimethoxybenzyl)cyclopentanamine hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2,3-dimethoxybenzyl)cyclopentanamine hydrobromide

N-(2,3-Dimethoxybenzyl)cyclopentanamine Hydrobromide: A Comprehensive Overview

N-(2,3-Dimethoxybenzyl)cyclopentanamine hydrobromide is a compound with the CAS number 1609406-42-9, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique chemical structure, which combines a cyclopentanamine backbone with a 2,3-dimethoxybenzyl group. The hydrobromide salt form further enhances its stability and solubility properties, making it a valuable molecule for various applications.

The synthesis of N-(2,3-dimethoxybenzyl)cyclopentanamine hydrobromide involves a series of well-established organic reactions. The starting material, cyclopentanamine, undergoes alkylation with 2,3-dimethoxybenzyl chloride in the presence of a suitable base. This reaction is typically carried out under controlled conditions to ensure high yield and purity. The resulting free base is then converted into its hydrobromide salt by treatment with hydrobromic acid. This process not only stabilizes the molecule but also improves its bioavailability, making it suitable for pharmaceutical applications.

Recent studies have highlighted the potential of N-(2,3-dimethoxybenzyl)cyclopentanamine hydrobromide as a promising candidate in drug discovery. Its structure suggests that it may exhibit modulatory effects on various biological pathways, including those involved in pain perception and inflammation. Researchers have demonstrated that this compound can interact with key receptors and enzymes, potentially offering therapeutic benefits in conditions such as chronic pain and neurodegenerative diseases.

In addition to its pharmacological applications, N-(2,3-dimethoxybenzyl)cyclopentanamine hydrobromide has also been explored for its role in chemical synthesis as an intermediate. Its versatile structure allows for further functionalization, enabling the creation of more complex molecules with enhanced biological activity. This makes it an invaluable tool in the development of novel therapeutic agents.

From an analytical standpoint, N-(2,3-dimethoxybenzyl)cyclopentanamine hydrobromide has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm its molecular structure and purity, ensuring that it meets the highest standards for both research and industrial use.

In conclusion, N-(2,3-dimethoxybenzyl)cyclopentanamine hydrobromide (CAS No. 1609406-42-9) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique chemical properties and promising biological activity make it a subject of continued interest among scientists and researchers worldwide.